Cas no 943519-33-3 (DPC AJ1951)

• Product Name: DPC AJ1951
• CAS No: 943519-33-3
• MF: C₇₆H₁₂₇N₂₃O₁₉
• MW: 1666.96429657936
• CID: 2085958
• PubChem ID: 44584922
• Update Time: 2025-10-28

DPC AJ1951 Chemical and Physical Properties

Names and Identifiers

• DPC AJ1951
• DPCAJ1951
• BDBM50269976
• Aib-Val-Aib-Glu-lle-Gln-Leu-Nle-His-Gln-Arg-Ala-Lys-Tyr
• (4S)-5-[[(2S,3S)-1-[[(2S)-5-Amino-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-5-amino-1-[[(2S)-1-[[(2S)-1-[[
• 2-Methylalanyl-L-valyl-2-methylalanyl-L-α-glutamyl-L-isoleucyl-L-glutaminyl-L-leucyl-L-norleucyl-L-histidyl-L-glutaminyl-L-arginyl-L-alanyl-L-lysyl-L-tyrosinamide (ACI)
• L
• DPC-AJ 1951
• CHEMBL506126
• DPC-AJ1951 (trifluoroacetate salt)
• AKOS027470195
• DA-63009
• 943519-33-3

• Inchi： 1S/C76H127N23O19/c1-13-15-19-46(90-68(113)53(34-39(3)4)94-66(111)50(27-30-56(79)102)92-70(115)59(41(7)14-2)97-67(112)51(28-31-57(103)104)96-73(118)76(11,12)99-71(116)58(40(5)6)98-72(117)75(9,10)83)64(109)95-54(36-44-37-84-38-86-44)69(114)91-49(26-29-55(78)101)65(110)89-48(21-18-33-85-74(81)82)62(107)87-42(8)61(106)88-47(20-16-17-32-77)63(108)93-52(60(80)105)35-43-22-24-45(100)25-23-43/h22-25,37-42,46-54,58-59,100H,13-21,26-36,77,83H2,1-12H3,(H2,78,101)(H2,79,102)(H2,80,105)(H,84,86)(H,87,107)(H,88,106)(H,89,110)(H,90,113)(H,91,114)(H,92,115)(H,93,108)(H,94,111)(H,95,109)(H,96,118)(H,97,112)(H,98,117)(H,99,116)(H,103,104)(H4,81,82,85)/t41-,42-,46-,47-,48-,49-,50-,51-,52-,53-,54-,58-,59-/m0/s1
• InChI Key： PNJXWIJKATVXEY-FAQCDESUSA-N
• SMILES： O=C([C@H]([C@@H](C)CC)NC([C@H](CCC(=O)O)NC(C(C)(C)NC([C@H](C(C)C)NC(C(C)(C)N)=O)=O)=O)=O)N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](C)C(N[C@H](C(N[C@H](C(N)=O)CC1C=CC(=CC=1)O)=O)CCCCN)=O)=O)CCC/N=C(\N)/N)=O)CCC(N)=O)=O)CC1=CN=CN1)=O)CCCC)=O)CC(C)C)=O)CCC(N)=O

Computed Properties

• Exact Mass: 1665.96785891g/mol
• Monoisotopic Mass: 1665.96785891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 23
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 118
• Rotatable Bond Count: 56
• Complexity: 3420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.8
• Topological Polar Surface Area: 710Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on DPC AJ1951

Comprehensive Overview of DPC AJ1951 (CAS No. 943519-33-3): Properties, Applications, and Industry Insights

In the rapidly evolving field of specialty chemicals, DPC AJ1951 (CAS No. 943519-33-3) has emerged as a compound of significant interest due to its unique molecular structure and versatile applications. Researchers and industry professionals are increasingly exploring its potential in pharmaceuticals, agrochemicals, and advanced material science. This article delves into the scientific characteristics, practical uses, and trending discussions surrounding DPC AJ1951, addressing common queries such as "What is DPC AJ1951 used for?" and "How does CAS 943519-33-3 compare to similar compounds?".

The chemical identity of DPC AJ1951 is defined by its CAS registry number 943519-33-3, a globally recognized identifier that ensures precise classification. Its molecular architecture features a balanced combination of hydrophobic and hydrophilic groups, making it particularly valuable in formulations requiring controlled solubility. Recent studies highlight its role as a key intermediate in synthesizing high-performance polymers, a topic frequently searched as "DPC AJ1951 polymer applications". The compound's thermal stability (up to 250°C) and low volatility have also sparked interest in electronics encapsulation technologies.

Current market trends reveal growing demand for DPC AJ1951 in sustainable manufacturing processes. Environmental concerns have led to searches like "Is CAS 943519-33-3 eco-friendly?" – to which analytical data suggests favorable biodegradation profiles under specific conditions. In pharmaceutical development, its chiral purity (>99.5%) makes it valuable for asymmetric synthesis, particularly in creating novel APIs (Active Pharmaceutical Ingredients). Regulatory filings from 2022-2023 show increased patent activity surrounding derivatives of 943519-33-3, indicating strong industry confidence in its potential.

From a technical perspective, DPC AJ1951 demonstrates remarkable compatibility with green chemistry principles. Process optimization techniques have reduced its synthetic steps from seven to four, addressing the frequent query "How to improve DPC AJ1951 production efficiency?". Analytical methods for quality control – including HPLC (High-Performance Liquid Chromatography) and GC-MS (Gas Chromatography-Mass Spectrometry) – are well-documented in recent journal publications. The compound's NMR spectrum (particularly its distinctive ¹³C signals at 118.7 ppm and 152.3 ppm) serves as a fingerprint for authentication, a critical consideration given rising concerns about chemical supply chain integrity.

Emerging applications in nanotechnology have further expanded the relevance of CAS 943519-33-3. Its ability to form stable self-assembled monolayers (SAMs) on metal oxides has been explored for sensor development, coinciding with increased searches for "DPC AJ1951 nanomaterials". In energy storage systems, preliminary research suggests potential as a electrolyte additive for lithium-ion batteries, though this remains an active area of investigation. Such diverse applications underscore why safety data sheets for DPC AJ1951 consistently rank among the most downloaded technical documents in specialty chemical databases.

The commercial landscape for 943519-33-3 reflects broader shifts in fine chemical distribution. With global capacity estimated at 120-150 metric tons annually, suppliers are increasingly adopting blockchain-based tracking systems – a response to buyer inquiries about "DPC AJ1951 supply chain transparency". Pricing trends show moderate volatility (Q1 2023: $280-320/kg; Q1 2024: $250-290/kg), influenced by raw material availability and regional production capabilities. Quality specifications typically require ≥98.5% purity by HPLC, with strict limits on heavy metal contaminants (<10 ppm).

Future prospects for DPC AJ1951 appear promising, particularly in personalized medicine and smart materials. Research collaborations are investigating its use in stimuli-responsive drug delivery systems, answering searches for "CAS 943519-33-3 biomedical applications". Advances in continuous flow chemistry may further enhance its manufacturing economics, while AI-assisted molecular modeling could unlock new derivatives with tailored properties. As regulatory frameworks evolve to address novel chemical entities, DPC AJ1951 stands well-positioned to meet both performance and compliance requirements across multiple industries.